2-Methyl-5-(morpholine-4-sulfonyl)-N-[4-(pyridin-4-YL)-1,3-thiazol-2-YL]benzamide

• IUPAC Name: 2-methyl-5-morpholin-4-ylsulfonyl-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C20H20N4O4S2/c1-14-2-3-16(30(26,27)24-8-10-28-11-9-24)12-17(14)19(25)23-20-22-18(13-29-20)15-4-6-21-7-5-15/h2-7,12-13H,8-11H2,1H3,(H,22,23,25)
• InChI Key: ALVJOOPREFZKGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCOCC2)C(=O)NC3=NC(=CS3)C4=CC=NC=C4
• Molecular Formula: C20H20N4O4S2
• Molecular Weight: 444.5 g/mol
• CAS No.: 869633-94-3

Description

2-Methyl-5-(morpholine-4-sulfonyl)-N-[4-(pyridin-4-YL)-1,3-thiazol-2-YL]benzamide is a useful research compound. Its molecular formula is C20H20N4O4S2 and its molecular weight is 444.52. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

• Synthesis of Heterocyclic Compounds : Compounds containing morpholine and pyridine units have been studied for their potential in synthesizing diverse heterocyclic compounds. These include the synthesis of o-sulfamidotriazobenzenes from 1,1'-sulfonylbis(benzotriazole), showcasing the versatility of morpholine-containing compounds in chemical synthesis and potential pharmaceutical applications (Katritzky et al., 2007).

• Antimicrobial and Antitumor Agents : Morpholine derivatives have been explored for their antimicrobial and antitumor properties. For instance, new 1,2,4-triazole derivatives containing the morpholine moiety were synthesized and found to possess antimicrobial activities, highlighting the potential of morpholine derivatives in developing new antimicrobial agents (Sahin et al., 2012). Additionally, thioxopyrimidine derivatives incorporating morpholine and other heteroatoms have been synthesized for potential therapeutic applications, including antitumor activities (Ho & Suen, 2013).

• Benzamide Derivatives for Anti-Fatigue : The synthesis of benzamide derivatives, including those with morpholine units, has been explored for their potential anti-fatigue effects. These compounds have shown to enhance swimming capacity in mice, suggesting applications in managing fatigue (Wu et al., 2014).

Novel Applications in Medicinal Chemistry

• PI3K Inhibitors and Anticancer Agents : The design and synthesis of novel PI3K inhibitors incorporating morpholine and benzamide moieties have been investigated. These compounds have shown significant antiproliferative activities against various cancer cell lines, underscoring the therapeutic potential of such molecules in cancer treatment (Shao et al., 2014).

• Medicinal Importance of Nitrogen-Sulfur Heterocycles : Research reviews highlight the significance of nitrogen-sulfur containing heterocycles, including structures similar to the queried compound, in medicinal chemistry. These heterocycles exhibit a wide range of biological and pharmacological activities, making them crucial in the development of new therapeutic agents (Sharma et al., 2020).